(5e)-5-[(2-Chlorophenyl)imino]furan-2(5h)-one

• Molecular Formula: C10H6ClNO2
• Molecular Weight: 207.61 g/mol
• IUPAC Name: 5-(2-chlorophenyl)iminofuran-2-one
• InChI: InChI=1S/C10H6ClNO2/c11-7-3-1-2-4-8(7)12-9-5-6-10(13)14-9/h1-6H
• InChI Key: BQQGGGIJXJBLHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N=C2C=CC(=O)O2)Cl
• CAS No.: 71782-74-6

Description

(5e)-5-[(2-Chlorophenyl)imino]furan-2(5h)-one is a chemical compound characterized by its unique structure, which includes a furan ring and a chlorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5e)-5-[(2-Chlorophenyl)imino]furan-2(5h)-one typically involves the reaction of 2-chlorobenzaldehyde with furan-2(5h)-one under specific conditions. The reaction is often carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol. The mixture is heated to facilitate the formation of the imino linkage between the chlorophenyl group and the furan ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(5e)-5-[(2-Chlorophenyl)imino]furan-2(5h)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the imino group to an amine.

Substitution: The chlorophenyl group can undergo substitution reactions with nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols can react with the chlorophenyl group under mild conditions.

Major Products

The major products formed from these reactions include various substituted derivatives of the original compound, which can have different functional groups attached to the furan or chlorophenyl rings.

Scientific Research Applications

Chemistry

In chemistry, (5e)-5-[(2-Chlorophenyl)imino]furan-2(5h)-one is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for screening in drug discovery.

Biology

The compound has potential applications in biological research, particularly in the study of enzyme interactions and inhibition. Its ability to form stable complexes with proteins makes it a valuable tool in biochemical assays.

Medicine

In medicinal chemistry, this compound is investigated for its potential therapeutic properties. It has shown promise as an antimicrobial agent, with activity against various bacterial strains.

Industry

Industrially, the compound is used in the development of new materials with specific properties, such as enhanced thermal stability and conductivity. It is also explored for use in the production of polymers and resins.

Comparison with Similar Compounds

Similar Compounds

2(5H)-Furanone: Shares the furan ring structure but lacks the chlorophenyl group.

5-Hydroxy-2(5H)-furanone: Contains a hydroxyl group instead of the imino group.

2,5-Furandicarboxylic Acid: A dicarboxylic acid derivative of furan.

Uniqueness

(5e)-5-[(2-Chlorophenyl)imino]furan-2(5h)-one is unique due to the presence of both the chlorophenyl and imino groups, which confer distinct chemical reactivity and biological activity. This combination of functional groups allows for a wide range of applications and makes it a versatile compound in various fields of research and industry.